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Compound of Interest

Compound Name: 2-Ethoxy-1-phenylethanone
CAS No.: 14869-39-7
Cat. No.: B181822
Get Quote
Abstract

This guide provides a rigorous safety and operational framework for handling 2-Ethoxy-1-
phenylethanone (CAS 14869-39-7), a critical intermediate in organic synthesis and
photochemistry. Unlike standard solvent protocols, handling this

-alkoxy ketone requires specific attention to peroxide formation, lachrymatory potential, and
isomeric disambiguation. This document synthesizes physicochemical data, risk assessment
strategies, and field-proven experimental workflows to ensure personnel safety and data
integrity in drug development environments.

Chemical Identity & Physicochemical Profiling
Identity & Disambiguation

A critical error in procurement and handling is confusing the target compound with its ring-
substituted isomer.
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Feature

Target Compound

Common Isomer (Different
Hazards)

Systematic Name

2-Ethoxy-1-phenylethanone

2'-Ethoxyacetophenone

Synonyms -Ethoxyacetophenone; 1-(2-Ethoxyphenyl)ethanone
Phenacyl ethyl ether

Structure Ph—C(=0)-CH2—0O-Et (2-EtO-Ph)-C(=0)-CHs

CAS Number 14869-39-7 2142-67-8

Key Reactivity

-H acidity, Peroxide formation,

Norrish Type |l

Friedel-Crafts acylation

substrate

Physicochemical Properties

Data derived from structural analogues and experimental consensus.

Property

Value

Relevance to Handling

Molecular Formula

C10H1202

MW: 164.20 g/mol

Physical State

Liquid (at 25°C) or Low-melting

solid

May solidify in cool storage;

requires gentle warming.

High boiling; vacuum

Boiling Point ~243-244°C (760 mmHg) distillation recommended to
avoid decomposition.
Flash Point >100°C (Estimated) Combustible Class IlIB.
N ) Insoluble in water; requires
Solubility Soluble in EtOH, Et20, CHCIs ] o ]
organic extraction in spills.
o ) Peroxide Former; susceptible
Reactivity Ether linkage + Carbonyl

to autoxidation.

Hazard Identification & Risk Assessment
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GHS Classification (Derived)

While specific harmonized GHS data is rare for this niche intermediate, structural activity
relationships (SAR) with phenacyl ethers dictate the following classification:

Acute Toxicity (Oral): Category 4 (Harmful if swallowed).

Skin Corrosion/Irritation: Category 2 (Causes skin irritation).

Serious Eye Damage/Irritation: Category 2A (Causes serious eye irritation).

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory tract irritation).

Critical Specific Hazards

o Peroxide Formation: The methylene group adjacent to the ether oxygen and the carbonyl
group is activated, making it susceptible to autoxidation. 2-Ethoxy-1-phenylethanone must
be treated as a Class B Peroxide Former (peroxide hazard on concentration).

e Lachrymatory Potential: Like its precursor (phenacyl bromide),

-substituted acetophenones can act as mild lachrymators. Vapors may cause immediate
tearing and respiratory distress.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

e Primary Containment: All handling must occur within a certified Chemical Fume Hood
maintaining a face velocity of 80—100 fpm.

 Inert Atmosphere: Reactions and long-term storage vessels must be blanketed with dry
Nitrogen (N2) or Argon (Ar) to prevent autoxidation.

PPE Matrix
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Protection Zone

Recommendation

Rationale

Hand Protection

Nitrile (Double Gloving) or

Barrier® (Laminate)

Standard nitrile degrades
rapidly with ketone/ether
solvents. Laminate offers

broad chemical resistance.

Eye Protection

Chemical Splash Goggles

Safety glasses are insufficient

due to lachrymatory vapor risk.

Respiratory

Organic Vapor (OV) Cartridge

Required if fume hood
containment is breached or

during spill cleanup.

Body

Lab Coat + Chemical Apron

Prevents skin absorption of

lipophilic ketones.

Storage & Stability Protocol

Proper storage is the primary defense against degradation and peroxide accumulation.

Storage Logic Flow

The following diagram illustrates the decision process for receiving and storing 2-Ethoxy-1-

phenylethanone.
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Receive Shipment
(CAS 14869-39-7)

Visual Inspection:
Crystals vs Liquid?

Peroxide Test
(Quantofix / KI Starch)

Quench & Distill
(Reduce Peroxides)

Store under Argon
Temp: 2-8°C
Amber Glass

Label: Date Opened
Retest Date (6 mo)

Click to download full resolution via product page
Figure 1: Decision logic for the safe intake and storage of

-alkoxy ketones to mitigate peroxide risks.

Storage Conditions

o Temperature: Refrigerate at 2—8°C.

o Container: Amber glass with a Teflon-lined cap (prevents UV-initiated radical formation).
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» Stabilization: Store under an inert atmosphere. If stored for >6 months, test for peroxides
before use.

Experimental Workflow: Synthesis & Handling
Context: Williamson Ether Synthesis

A common route to 2-Ethoxy-1-phenylethanone involves the reaction of Phenacyl Bromide
with Ethanol. This workflow highlights the safety integration.

Reaction:

Step-by-Step Protocol

o Pre-Start Check:

o Verify Phenacyl Bromide is not lachrymatory (degraded).

o Ensure Ethanol is anhydrous if high yield is required.

o Safety: Set up a blast shield if scaling up >10g due to exotherm.
» Reaction Setup:

o Charge a 3-neck round bottom flask with Phenacyl Bromide.

o Add absolute Ethanol (solvent & reactant).

o Cool to 0°C (ice bath) to control the addition of base (e.g., Sodium Ethoxide or K2COs).
e Quenching & Isolation:

o Evaporate excess Ethanol under reduced pressure (Rotovap). Caution: Do not distill to
dryness if peroxides are suspected.

o Dissolve residue in Ethyl Acetate and wash with water.

o Dry organic layer over MgSOa.
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« Purification (Critical Safety Step):
o Vacuum Distillation: Only perform if peroxide test is negative. Use a safety shield.

o Column Chromatography: Preferred for small scales (safer than heating potentially
peroxidic oils).

Synthesis Workflow Diagram

Base Addition Reaction Workup | g Purification 2-Ethoxy-1-phenylethanone
(0°C -> RT, N2 atm) (Remove EtOH, Extract) EP ositive (Reductive Wash (Column/Vac Distil) (Yield Calculation)

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis and isolation of 2-Ethoxy-1-phenylethanone.

Emergency Response

Scenario Immediate Action Mitigation Strategy

Use soap and water; avoid
Skin Contact Wash for 15 min organic solvents (increases

absorption).

Use eyewash station. Seek

Eye Contact Flush for 15 min o
ophthalmologist (irritant).
If breathing is difficult,
Inhalation Fresh Air administer oxygen. Monitor for
delayed pulmonary edema.
Use vermiculite or sand. Do
Spill (<100mL) Absorb not use combustible materials
(sawdust).
) Do NOT use water jet (spreads
Fire COz2 / Foam

burning organic liquid).[1]

Waste Disposal
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 Classification: Hazardous Organic Waste (Halogen-free).

e Protocol:

[¢]

Check for peroxides.[2][3] If positive, treat with reducing agent (e.g., Ferrous Sulfate)
before disposal.

[¢]

Dissolve in a combustible solvent (if solid).

[¢]

Dispose of via a licensed chemical incinerator equipped with an afterburner and scrubber.

[e]

Never pour down the drain.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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